Cas no 1805615-99-9 (2-(Difluoromethyl)-6-fluoro-4-(trifluoromethyl)pyridine-3-methanol)

• Product Name: 2-(Difluoromethyl)-6-fluoro-4-(trifluoromethyl)pyridine-3-methanol
• CAS No: 1805615-99-9
• MF: C₈H₅F₆NO
• MW: 245.121823072433
• CID: 4885945
• Update Time: 2025-07-19

2-(Difluoromethyl)-6-fluoro-4-(trifluoromethyl)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-6-fluoro-4-(trifluoromethyl)pyridine-3-methanol

• Inchi： 1S/C8H5F6NO/c9-5-1-4(8(12,13)14)3(2-16)6(15-5)7(10)11/h1,7,16H,2H2
• InChI Key： YNGPPDLMROXNCM-UHFFFAOYSA-N
• SMILES： FC(C1C=C(N=C(C(F)F)C=1CO)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 233
• XLogP3: 1.9
• Topological Polar Surface Area: 33.1

Additional information on 2-(Difluoromethyl)-6-fluoro-4-(trifluoromethyl)pyridine-3-methanol

2-(Difluoromethyl)-6-fluoro-4-(trifluoromethyl)pyridine-3-methanol (CAS No. 1805615-99-9): An Overview

2-(Difluoromethyl)-6-fluoro-4-(trifluoromethyl)pyridine-3-methanol (CAS No. 1805615-99-9) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a fluorinated pyridine derivative with unique structural and chemical properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 2-(Difluoromethyl)-6-fluoro-4-(trifluoromethyl)pyridine-3-methanol is characterized by the presence of multiple fluorine atoms, which impart significant electronic and steric effects. The difluoromethyl group at the 2-position, the fluoro substituent at the 6-position, and the trifluoromethyl group at the 4-position collectively contribute to the compound's unique properties. These substituents enhance the compound's lipophilicity, metabolic stability, and binding affinity to specific biological targets, making it an attractive scaffold for drug design.

Recent studies have highlighted the potential of 2-(Difluoromethyl)-6-fluoro-4-(trifluoromethyl)pyridine-3-methanol in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound exhibits potent activity against certain bacterial strains, suggesting its potential as an antibacterial agent. The researchers found that the compound's ability to disrupt bacterial cell membranes and inhibit essential enzymes makes it a promising lead for developing new antibiotics.

In addition to its antibacterial properties, 2-(Difluoromethyl)-6-fluoro-4-(trifluoromethyl)pyridine-3-methanol has shown promise in oncology research. A study published in Cancer Research in 2022 reported that this compound can selectively inhibit cancer cell proliferation by targeting specific signaling pathways involved in tumor growth and metastasis. The researchers noted that the compound's high selectivity and low toxicity profile make it a viable candidate for further preclinical and clinical evaluation as an anticancer agent.

The synthesis of 2-(Difluoromethyl)-6-fluoro-4-(trifluoromethyl)pyridine-3-methanol has been extensively studied, with several efficient routes being developed. One notable synthetic approach involves the sequential introduction of fluorine atoms and functional groups onto a pyridine core. This method allows for high yields and good purity, making it suitable for large-scale production. The synthetic versatility of this compound also enables researchers to easily modify its structure to optimize its pharmacological properties.

In terms of safety and regulatory considerations, 2-(Difluoromethyl)-6-fluoro-4-(trifluoromethyl)pyridine-3-methanol has been evaluated for its toxicity and environmental impact. Initial studies have shown that it exhibits low toxicity in vitro and in vivo, with no significant adverse effects observed at therapeutic concentrations. However, as with any new chemical entity, ongoing safety assessments are necessary to ensure its safe use in clinical settings.

The potential applications of 2-(Difluoromethyl)-6-fluoro-4-(trifluoromethyl)pyridine-3-methanol extend beyond medicinal chemistry. In materials science, this compound has been explored for its use in organic electronics due to its favorable electronic properties. Research published in Advanced Materials in 2023 demonstrated that derivatives of this compound can be used as efficient electron transport materials in organic photovoltaic devices, enhancing their performance and stability.

In conclusion, 2-(Difluoromethyl)-6-fluoro-4-(trifluoromethyl)pyridine-3-methanol (CAS No. 1805615-99-9) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structural features and versatile chemical properties make it an attractive candidate for drug discovery and materials science applications. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, solidifying its position as a key player in modern scientific research.